Cas no 611-98-3 (4,4'-Diaminobenzophenone)
4,4'-Diaminobenzophenone is a high-purity aromatic diamine compound widely used as a key intermediate in the synthesis of polyimides, epoxy resins, and other high-performance polymers. Its rigid molecular structure and dual amine functionalities contribute to enhanced thermal stability, mechanical strength, and chemical resistance in polymer matrices. The compound is particularly valued in advanced material applications, such as coatings, adhesives, and electronic encapsulants, due to its ability to improve crosslinking efficiency and material durability. With consistent quality and reliable reactivity, 4,4'-Diaminobenzophenone serves as a critical building block in specialty chemical formulations, meeting stringent industrial and research requirements.
4,4'-Diaminobenzophenone structure
Product Name:4,4'-Diaminobenzophenone
CAS No:611-98-3
MF:C13H12N2O
MW:212.247182846069
MDL:MFCD00038138
CID:38866
PubChem ID:87568046
Update Time:2025-10-12
4,4'-Diaminobenzophenone Chemical and Physical Properties
Names and Identifiers
-
- Bis(4-aminophenyl)methanone
- 4,4'-Diaminobenzophenone
- 4,4′-Diaminobenzophenone
- 4,4-DIAMINOBENZOPHENONE
- Benzophenone,4,4'-diamino- (6CI,7CI,8CI)
- 4,4'-Carbonyldianiline
- 4,4'-Diaminodiphenyl ketone
- NSC 6096
- p,p'-Diaminobenzophenone
- Methanone, bis(4-aminophenyl)-
- Y4N7TYW77X
- ZLSMCQSGRWNEGX-UHFFFAOYSA-N
- AK111014
- NSC6096
- PubChem3394
- di4-aminophenyl ketone
- 4,4'-diaminobenzophenon
- 4-(4-aminobenzoyl)aniline
- 4,4\\'-Diaminobenzophenone
- 4,4''-Diaminobenzophenone
- BIDD:GT0665
- Bis(4-aminophenyl)methanone #
- Methanone,bis(4-aminophenyl)-
- Bis-(4-amino-phenyl
- MFCD00038138
- SY038944
- 4,4'-Diaminobenzophenone, 97%
- 4,4 inverted exclamation mark -Diaminobenzophenone
- CS-W015006
- InChI=1/C13H12N2O/c14-11-5-1-9(2-6-11)13(16)10-3-7-12(15)8-4-10/h1-8H,14-15H
- Q27294261
- AC-20506
- SCHEMBL62657
- DTXSID20209997
- A833091
- CHEMBL79925
- AKOS003235739
- UNII-Y4N7TYW77X
- FT-0601925
- AMY15568
- F11775
- NSC-6096
- AS-19934
- D1561
- BDBM50145812
- NS00034596
- Bis-(4-amino-phenyl)-methanone
- 611-98-3
- AI3-03716
- aniline, 4-(p-aminobenzoyl)-
- 612-099-3
- DTXCID70132488
- Methanone, bis(4aminophenyl)
-
- MDL： MFCD00038138
- Inchi： 1S/C13H12N2O/c14-11-5-1-9(2-6-11)13(16)10-3-7-12(15)8-4-10/h1-8H,14-15H2
- InChI Key： ZLSMCQSGRWNEGX-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(=CC=1)N)C1C=CC(=CC=1)N
- BRN： 2211861
Computed Properties
- Exact Mass: 212.09500
- Monoisotopic Mass: 212.094963
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 9
- XLogP3: 2.3
- Topological Polar Surface Area: 69.1
Experimental Properties
- Color/Form: White to yellowish crystal powder
- Density: 1.2330
- Melting Point: 245.0 to 249.0 deg-C
- Boiling Point: 452.8°C at 760 mmHg
- Flash Point: 452.8 °C at 760 mmHg
- Refractive Index: 1.673
- PSA: 69.11000
- LogP: 3.24440
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
4,4'-Diaminobenzophenone Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- WGK Germany：3
- Hazard Category Code： R36/37/38
- Safety Instruction： S26-S36/37
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Safety Term：S26;S36/37
- Storage Condition：Store at room temperature
4,4'-Diaminobenzophenone Customs Data
- HS CODE：2922399090
- Customs Data：
China Customs Code:
2922399090Overview:
2922399090 Other amino aldehydes\Amino ketones and their salts(Including aminoquinone and its salts,Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Summary:
2922399090 other amino-aldehydes, amino-ketones and amino-quinones, other than those containing more than one kind of oxygen function; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4,4'-Diaminobenzophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 378259-5G |
4,4'-Diaminobenzophenone |
611-98-3 | 5g |
¥1527 | 2023-12-07 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D113501-5g |
4,4'-Diaminobenzophenone |
611-98-3 | 98% | 5g |
¥174.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D113501-100g |
4,4'-Diaminobenzophenone |
611-98-3 | 98% | 100g |
¥2227.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D113501-1g |
4,4'-Diaminobenzophenone |
611-98-3 | 98% | 1g |
¥82.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D113501-25g |
4,4'-Diaminobenzophenone |
611-98-3 | 98% | 25g |
¥696.90 | 2023-09-03 | |
| Alichem | A019108929-25g |
Bis(4-aminophenyl)methanone |
611-98-3 | 97% | 25g |
$203.30 | 2023-09-01 | |
| Alichem | A019108929-100g |
Bis(4-aminophenyl)methanone |
611-98-3 | 97% | 100g |
$693.00 | 2023-09-01 | |
| Alichem | A019108929-500g |
Bis(4-aminophenyl)methanone |
611-98-3 | 97% | 500g |
$2098.80 | 2023-09-01 | |
| Chemenu | CM118627-10g |
4,4'-Diaminobenzophenone |
611-98-3 | 95+% | 10g |
$102 | 2021-06-17 | |
| Chemenu | CM118627-25g |
4,4'-Diaminobenzophenone |
611-98-3 | 95+% | 25g |
$194 | 2021-06-17 |
4,4'-Diaminobenzophenone Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:611-98-3)4,4'-Diaminobenzophenone
Order Number:sfd1881
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:611-98-3)4,4'-Diaminobenzophenone
Order Number:A833091
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:31
Price ($):266.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:611-98-3)4,4-二氨基二苯甲酮
Order Number:LE2472599
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:40
Price ($):discuss personally
Email:18501500038@163.com
4,4'-Diaminobenzophenone Related Literature
-
Zhiyong Yang,Zhenguo Chi,Tao Yu,Xiqi Zhang,Meina Chen,Bingjia Xu,Siwei Liu,Yi Zhang,Jiarui Xu J. Mater. Chem. 2009 19 5541
-
2. Stabilizing a zinc anode via a tunable covalent organic framework-based solid electrolyte interphaseVipada Aupama,Wathanyu Kao-ian,Jinnawat Sangsawang,Gopalakrishnan Mohan,Suttipong Wannapaiboon,Ahmad Azmin Mohamad,Prasit Pattananuwat,Chakrit Sriprachuabwong,Wei-Ren Liu,Soorathep Kheawhom Nanoscale 2023 15 9003
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Viktorija Mimaite,Juozas Vidas Grazulevicius,Rasa Laurinaviciute,Dmytro Volyniuk,Vygintas Jankauskas,Gjergji Sini J. Mater. Chem. C 2015 3 11660
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Yuxuan Zhang,Jianhang Yuan,Xue Zhao,Le Wu,Zhen Liu,Xi-Ming Song Polym. Chem. 2022 13 569
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Chang Guo,Minmin Xu,Suying Xu,Leyu Wang Nanoscale 2017 9 7163
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